![molecular formula C6H11F3O3S B1627463 2,2-Dimethylpropyl trifluoromethanesulfonate CAS No. 66687-89-6](/img/structure/B1627463.png)
2,2-Dimethylpropyl trifluoromethanesulfonate
Overview
Description
2,2-Dimethylpropyl trifluoromethanesulfonate (DMTMS) is a sulfonate ester that is widely used in organic synthesis as a versatile reagent for the introduction of the triflate group. The triflate group is a powerful leaving group that can be easily displaced by nucleophiles, making DMTMS a useful tool for the preparation of a wide range of organic compounds.
Scientific Research Applications
Lewis Acid Catalysis
2,2-Dimethylpropyl trifluoromethanesulfonate is related to scandium trifluoromethanesulfonate, a powerful Lewis acid catalyst. Scandium trifluoromethanesulfonate is used in acylation reactions of alcohols with acid anhydrides and carboxylic acids. It shows high catalytic activity for primary alcohols and even sterically-hindered secondary or tertiary alcohols. This catalyst is particularly effective in selective macrolactonization of omega-hydroxy carboxylic acids (Ishihara et al., 1996).
Electrochemical Studies
In electrochemical contexts, the dissociation behavior of trifluoromethanesulfonic acid, which shares functional groups with this compound, has been studied in non-aqueous solvents. This research provides insights into the behavior of sulfonates in various solvents, including dimethyl sulfoxide and acetic acid (Fujinaga & Sakamoto, 1977).
Magnetism in Molecular Clusters
Research on divalent transition-metal trifluoromethanesulfonates reveals their application in constructing single-molecule magnets. This study demonstrates the potential of these compounds in designing novel magnetic materials with unique properties (Li et al., 2005).
Organic Synthesis
Trifluoromethanesulfonic acid, closely related to this compound, is a potent reagent in organic synthesis. Its high protonating power and low nucleophilicity enable it to generate cationic species from organic molecules, facilitating the synthesis of new organic compounds (Kazakova & Vasilyev, 2017).
Polysulfide Equilibria
In the study of inorganic polysulfides, methyl trifluoromethanesulfonate (a compound similar to this compound) has been used as a derivatization agent. This research provides critical insights into the disproportionation constants and thermodynamics of polysulfides in aqueous solutions (Kamyshny et al., 2004).
properties
IUPAC Name |
2,2-dimethylpropyl trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F3O3S/c1-5(2,3)4-12-13(10,11)6(7,8)9/h4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAYGMTZDTVBMPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)COS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30576985 | |
Record name | 2,2-Dimethylpropyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30576985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66687-89-6 | |
Record name | 2,2-Dimethylpropyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30576985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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